Cas no 7135-02-6 (5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-amine)

• Product Name: 5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-amine
• CAS No: 7135-02-6
• MF: C₇H₉N₅
• MW: 163.179859876633
• MDL: MFCD00227025
• CID: 976299
• PubChem ID: 267310
• Update Time: 2025-11-02

5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 2-AMINO-5,7-DIMETHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
• 5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine
• [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 5,7-dimethyl-
• 5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• CHEMBL1887078
• Oprea1_451097
• NSC106484
• EN300-04541
• SMR001330305
• MLS002703920
• BDBM50356933
• SCHEMBL10558826
• MFCD00227025
• SR-01000388967-1
• AT12349
• SR-01000388967
• DTXSID60295950
• CA-0724
• EU-0083594
• AKOS000271018
• [1,2,4]Triazolo[1,5-a]pyrimidine, 2-amino-5,7-dimethyl-
• 5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine #
• Z57039689
• 2-Amino-5,7-dimethyl-1,2,4-triazolo(1,5-a)pyrimidine
• 7135-02-6
• SDCCGMLS-0065574.P001
• 5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2 -ylamine
• BB 0237715
• Oprea1_482759
• 2-Amino-5,7-dimethyl-S-triazolo[1,5-a]pyrimidine
• F1415-0068
• 5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine
• Cambridge id 5140662
• J-516566
• NSC-106484
• STK249780
• ALBB-005408
• 5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-amine

• MDL： MFCD00227025
• Inchi： 1S/C7H9N5/c1-4-3-5(2)12-7(9-4)10-6(8)11-12/h3H,1-2H3,(H2,8,11)
• InChI Key： PKNZUAYXDJNFPY-UHFFFAOYSA-N
• SMILES： N12C(=NC(N)=N1)N=C(C)C=C2C

Computed Properties

• Exact Mass: 163.08597
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.1

Additional information on 5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-amine

5,7-Dimethyl-1,2,4-Triazolo[1,5-a]Pyrimidin-2-Amine (CAS No. 7135-02-6): Properties, Applications, and Market Insights

5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine (CAS No. 7135-02-6) is a heterocyclic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the triazolopyrimidine family, known for its diverse biological activities and applications. The presence of both triazole and pyrimidine rings in its structure contributes to its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine is C7H9N5, and its molecular weight is 163.18 g/mol. The compound exhibits a white to off-white crystalline appearance under standard conditions. Its solubility profile is influenced by the polar nature of the triazole and pyrimidine rings, making it moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while sparingly soluble in water. Researchers often explore its structure-activity relationships (SAR) to optimize its performance in targeted applications.

One of the most prominent applications of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine is in the pharmaceutical industry, where it serves as a key building block for the synthesis of kinase inhibitors. Kinase inhibitors are a hot topic in drug discovery due to their potential in treating cancers, inflammatory diseases, and metabolic disorders. The compound's ability to modulate kinase activity has led to its incorporation into several preclinical and clinical-stage drug candidates. For instance, derivatives of this compound have shown promise in targeting tyrosine kinases, which are often implicated in cancer progression.

In addition to its pharmaceutical applications, 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine is also explored in agrochemical research. The triazolopyrimidine scaffold is known for its herbicidal and fungicidal properties, making it a valuable component in the development of next-generation crop protection agents. With the growing demand for sustainable agriculture, researchers are increasingly focusing on eco-friendly compounds like this one to replace traditional pesticides.

The market for 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine is expected to grow steadily, driven by its expanding applications in drug discovery and agrochemicals. According to recent market analyses, the global demand for heterocyclic compounds is on the rise, with pharmaceutical and agricultural sectors being the primary contributors. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and optimization of this compound to meet the needs of researchers and manufacturers.

From a synthetic chemistry perspective, the preparation of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine involves multi-step reactions, often starting from readily available precursors such as 2-amino-4,6-dimethylpyrimidine. The use of catalysts and optimized reaction conditions can significantly improve the yield and purity of the final product. Researchers are also exploring green chemistry approaches, such as microwave-assisted synthesis, to reduce the environmental impact of its production.

Safety and handling of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine require standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling the compound. Storage recommendations typically include keeping it in a cool, dry place away from direct sunlight and moisture to ensure long-term stability.

In conclusion, 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine (CAS No. 7135-02-6) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals and agrochemicals. Its unique triazolopyrimidine structure, combined with its biological activity, makes it a focal point for ongoing research and development. As the demand for innovative solutions in drug discovery and sustainable agriculture continues to grow, this compound is poised to play an increasingly important role in these fields.